Cas no 2229166-05-4 (2-3-nitro-5-(trifluoromethyl)phenylethanethioamide)

• Product Name: 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide
• CAS No: 2229166-05-4
• MF: C₉H₇F₃N₂O₂S
• MW: 264.224291086197
• CID: 5866114
• PubChem ID: 165630262
• Update Time: 2025-07-22

2-3-nitro-5-(trifluoromethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide
• 2229166-05-4
• 2-[3-nitro-5-(trifluoromethyl)phenyl]ethanethioamide
• EN300-1962387

• Inchi： 1S/C9H7F3N2O2S/c10-9(11,12)6-1-5(3-8(13)17)2-7(4-6)14(15)16/h1-2,4H,3H2,(H2,13,17)
• InChI Key： DECQHCYAMPPQCL-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 264.01803313g/mol
• Monoisotopic Mass: 264.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide

Introduction to 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide (CAS No: 2229166-05-4)

2-3-nitro-5-(trifluoromethyl)phenylethanethioamide (CAS No: 2229166-05-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitro and trifluoromethyl substituents on a phenyl ring, linked to an ethanethioamide group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide contribute to its reactivity and potential applications. The presence of the nitro group (–NO₂) introduces a region of high electron density, which can participate in nucleophilic substitution reactions, while the trifluoromethyl group (–CF₃) enhances lipophilicity and metabolic stability. These attributes are particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds incorporating fluorine atoms due to their ability to modulate biological activity. The trifluoromethyl group, in particular, is widely recognized for its role in improving binding affinity and resistance to metabolic degradation. This makes 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide a promising candidate for further exploration in medicinal chemistry.

Research published in leading journals such as the Journal of Medicinal Chemistry and Organic Letters has highlighted the utility of nitro-substituted aromatic compounds in drug discovery. The nitro group can be further functionalized through reduction to an amine or diazotization followed by coupling reactions, providing versatile synthetic pathways. Such transformations are essential for constructing complex molecular architectures required for therapeutic agents.

The ethanethioamide moiety in 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide adds another layer of reactivity, enabling condensation reactions with carbonyl compounds to form amides or thiazolidines. These heterocyclic structures are known for their biological activity and have been incorporated into a wide range of drugs, including antibiotics and anti-inflammatory agents.

Recent advancements in computational chemistry have also facilitated the study of 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide. Molecular modeling techniques allow researchers to predict its interactions with biological targets, such as enzymes and receptors, with high precision. This approach has accelerated the discovery process by identifying lead compounds that exhibit desired pharmacological properties.

In agrochemical research, the compound has shown potential as a precursor for developing novel pesticides. The combination of electron-withdrawing groups like the nitro and trifluoromethyl substituents enhances its binding affinity to biological targets in pests, making it an effective candidate for crop protection applications.

The synthesis of 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of pre-existing aromatic rings followed by functional group interconversions. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, reducing waste and energy consumption.

The safety profile of 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide is another critical aspect that has been thoroughly evaluated. Studies have demonstrated its stability under various storage conditions and its compatibility with standard laboratory equipment. However, as with any chemical compound, proper handling procedures should be followed to minimize exposure risks.

Future research directions for 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide include exploring its derivatives for enhanced biological activity. By modifying the substituents or extending the molecular framework, scientists aim to develop new compounds with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits.

In conclusion, 2-3-nitro-5-(trifluoromethyl)phenylethanethioamide (CAS No: 2229166-05-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, make it a valuable asset in drug discovery efforts worldwide.